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An In-depth Technical Guide to the Physicochemical Properties of Benzal Diacetate

Prepared for: Researchers, Scientists, and Drug Development Professionals

Abstract
Benzal diacetate, also known as benzylidene diacetate, is a geminal diacetate with the

chemical formula C₁₁H₁₂O₄.[1] It serves as a valuable intermediate in organic synthesis, finding

applications in the formation of pharmaceuticals and other biologically active molecules.[1] This

document provides a comprehensive overview of the key physicochemical properties of benzal
diacetate, detailed experimental protocols for its synthesis and characterization, and a

summary of its chemical reactivity. All quantitative data are presented in a structured format for

clarity and ease of comparison.

Physicochemical Properties
Benzal diacetate is a white crystalline solid at room temperature.[1] Its core structure consists

of a phenyl group attached to a methine carbon which is, in turn, bonded to two acetate groups.

[1] A summary of its key physicochemical properties is provided in the table below.

Table 1: Physicochemical Properties of Benzal Diacetate
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Property Value References

IUPAC Name
[acetyloxy(phenyl)methyl]

acetate
[1]

Synonyms
Benzylidene diacetate,

Phenylmethanediol diacetate
[2][3]

CAS Number 581-55-5 [1][2]

Molecular Formula C₁₁H₁₂O₄ [1][2][4]

Molecular Weight 208.21 g/mol [1][2][4]

Appearance
White to almost white powder

or lumps
[1]

Melting Point 44-46 °C [1][4][5][6]

Boiling Point 154 °C at 20 mmHg [1][4][5][6]

Density 1.110 g/cm³ [1][4]

Refractive Index 1.457 - 1.505 [1][5]

Solubility

Soluble in methanol, ethanol,

ether, and chlorinated

hydrocarbons.[1][7] Insoluble

in water.[7]

LogP (Octanol/Water) 1.6 - 1.811 [1][5]

Enthalpy of Vaporization 60.28 kJ/mol [1]

Standard Enthalpy of

Formation (Solid)
-773.02 ± 0.57 kJ/mol [1]

Chemical Reactivity and Synthesis
The reactivity of benzal diacetate is largely defined by the two acetoxy groups, which make it

susceptible to hydrolysis and a useful precursor in various organic transformations.

Synthesis of Benzal Diacetate
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Benzal diacetate is commonly synthesized via the acid-catalyzed reaction of benzaldehyde

with acetic anhydride.[7][8] This reaction is an example of gem-diacylation.

Benzaldehyde

Agitation & Cooling
(<70°C)Acetic Anhydride
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 initiates

Benzal Diacetate
 yields
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Caption: Synthesis of Benzal Diacetate from Benzaldehyde.

Hydrolysis
Under acidic or basic conditions, benzal diacetate can be hydrolyzed to yield benzaldehyde

(or benzyl alcohol) and acetic acid.[1] This reversibility is a key characteristic of acetal and

gem-diacetate chemistry.
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Caption: Hydrolysis of Benzal Diacetate.
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Other Reactions
Benzal diacetate is also utilized in transition-metal-free cross-coupling reactions with

organozinc reagents to form triarylmethane derivatives, which are important structures in many

biologically active molecules.[1]

Experimental Protocols
Synthesis of Benzal Diacetate
This protocol is adapted from the procedure described by Knoevenagel.[8]

Materials:

Benzaldehyde (free of benzoic acid)

Acetic anhydride

Concentrated sulfuric acid

Diethyl ether

Sodium carbonate solution (dilute)

Sodium sulfate (anhydrous)

Water

Procedure:

To a mixture of 10.6 g of acetic anhydride and 0.1 g of concentrated sulfuric acid, add 10.0 g

(0.094 mole) of benzaldehyde.[8]

Agitate the mixture while cooling it to ensure the temperature does not exceed 70°C.[8]

Allow the mixture to stand at room temperature for 24 hours.[8]

Dissolve the resulting mixture in diethyl ether.
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Transfer the ether solution to a separatory funnel and wash sequentially with water, dilute

sodium carbonate solution, and again with water to remove unreacted acid and anhydride.[8]

Dry the ethereal solution over anhydrous sodium sulfate.[8]

Filter to remove the drying agent and distill the solution to remove the ether.

The remaining product is benzal diacetate, which can be further purified if necessary. The

expected yield is approximately 81%.[8]

Spectroscopic Characterization
The structural identity and purity of benzal diacetate are typically confirmed using

spectroscopic methods.

Workflow: Spectroscopic Analysis
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Caption: Workflow for Spectroscopic Characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum provides information about the chemical environment

of the hydrogen atoms. For benzal diacetate, characteristic signals include those for the

aromatic protons of the phenyl ring, the methine proton, and the methyl protons of the

acetate groups.[1][9] Spectra are typically recorded in deuterated chloroform (CDCl₃).[5][9]
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¹³C NMR: The carbon-13 NMR spectrum reveals the different carbon environments within

the molecule, including the carbonyl carbons of the acetate groups, the carbons of the

aromatic ring, the methine carbon, and the methyl carbons.[5]

Infrared (IR) Spectroscopy:

The IR spectrum is used to identify the functional groups present.[5] Key characteristic

absorption bands for benzal diacetate include strong C=O stretching vibrations for the

ester groups and C-O stretching bands. The spectrum can be obtained using a KBr disc or

a Nujol mull.[5]

Mass Spectrometry (MS):

Mass spectrometry, typically with electron ionization (EI), is used to determine the

molecular weight and fragmentation pattern of the compound.[3][10] The mass spectrum

of benzal diacetate will show a molecular ion peak corresponding to its molecular weight

(208.21 g/mol ) and characteristic fragment ions.[1][10]

Safety and Handling
While extensive hazard data is not available, due to the presence of ester groups, benzal
diacetate may cause mild eye and skin irritation.[1] Standard laboratory safety practices,

including the use of personal protective equipment such as gloves and safety glasses, should

be followed when handling this compound. It should be stored in a cool, dry, and well-ventilated

area away from incompatible materials like strong oxidizing agents and acids.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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